9-isopentyl-5,7-dimethyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 1,3-dimethyl-5-(3-methylbutyl)-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C19H22N6O2/c1-12(2)10-11-24-14-16(22(3)19(27)23(4)17(14)26)25-15(20-21-18(24)25)13-8-6-5-7-9-13/h5-9,12H,10-11H2,1-4H3
• InChI Key: OMVOYMSBYKJHDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N(C(=O)N(C2=O)C)C)N3C1=NN=C3C4=CC=CC=C4
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

9-isopentyl-5,7-dimethyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C19H22N6O2 and its molecular weight is 366.425. The purity is usually 95%.
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Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

Compounds closely related to the query chemical have been synthesized and evaluated for their potential anticancer, anti-HIV, and antimicrobial activities. For instance, a study by Ashour et al. (2012) describes the synthesis of some new triazino and triazolo[4,3-e]purine derivatives, which were tested for their in vitro anticancer, anti-HIV, and antimicrobial activities. One compound exhibited considerable activity against melanoma, non-small lung cancer, and breast cancer cell lines. Additionally, certain compounds displayed moderate anti-HIV activity and potent antimicrobial effects against various bacterial strains, highlighting their potential as therapeutic agents in treating infectious diseases and cancer Ashour et al., 2012.

Novel Fused [1,2,3]Triazolo[4',5':3,4] Pyrrolo[2,1-f]purines as Anti-Proliferative Agents

Another study by Ramya Sucharitha et al. (2021) focused on the synthesis of novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives, evaluated for their in vitro anti-proliferative activity against human cancer cell lines. Some derivatives showed strong activity, comparable to the standard drug doxorubicin, suggesting their potential as anti-proliferative agents in cancer treatment Ramya Sucharitha et al., 2021.

Antibacterial Evaluation of 1,2,4-Triazole Compounds

Research by Govori (2017) on 1,2,4-triazole compounds containing the purine moiety revealed their significant antibacterial activity. These compounds were synthesized and characterized, demonstrating potential as antibacterial agents, which could contribute to the development of new treatments for bacterial infections Govori, 2017.

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to bind with a variety of enzymes and receptors in biological systems . They show versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .

Mode of Action

Triazole derivatives have been shown to exhibit a wide range of biological activities, including antiviral and antitumoral activity . The mode of action of these compounds often involves interactions with their targets that lead to changes in cellular processes .

Biochemical Pathways

Triazole compounds are known to interact with various biochemical pathways due to their ability to bind with different enzymes and receptors .

Result of Action

Some triazole derivatives have been shown to exhibit promising in vitro anticoronavirus and antitumoral activity .